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For Researchers, Scientists, and Drug Development Professionals

Abstract
BOF-4272, a potent xanthine oxidase/dehydrogenase inhibitor, exists as a racemic mixture of

R(+) and S(-) enantiomers. This technical guide provides a comprehensive overview of the

core pharmacology, stereoselective pharmacokinetics, and relevant experimental

methodologies pertaining to racemic BOF-4272. The information presented is intended to

support further research and development efforts in the field of hyperuricemia and related

metabolic disorders.

Introduction
BOF-4272, with the chemical name (+/-)-8-(3-methoxy-4-phenylsulphinylphenyl) pyrazolo[1,5-

a]-1,3,5-triazine-4-(1H)-one, is a novel small molecule inhibitor of xanthine oxidase, a key

enzyme in the purine catabolism pathway responsible for the production of uric acid.[1]

Elevated levels of uric acid are implicated in conditions such as gout. BOF-4272 possesses a

chiral center at the sulfoxide group, resulting in the existence of two enantiomers: R(+) and

S(-). This guide delves into the distinct pharmacological and pharmacokinetic profiles of the

racemic mixture and its individual stereoisomers.
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BOF-4272 exerts its therapeutic effect by inhibiting xanthine oxidase, thereby reducing the

production of uric acid.[1] The enzyme xanthine oxidase catalyzes the final two steps of purine

degradation: the conversion of hypoxanthine to xanthine and subsequently xanthine to uric

acid.[2][3][4][5] By blocking this enzyme, BOF-4272 effectively lowers the concentration of uric

acid in the body.

The following diagram illustrates the purine catabolism pathway and the point of intervention for

BOF-4272.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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